2-Ketochromene-3-carboxylic acid [2-(semicarbazonomethyl)phenyl] ester

• IUPAC Name: [2-[(E)-(carbamoylhydrazinylidene)methyl]phenyl] 2-oxochromene-3-carboxylate
• InChI: InChI=1S/C18H13N3O5/c19-18(24)21-20-10-12-6-2-4-8-15(12)26-17(23)13-9-11-5-1-3-7-14(11)25-16(13)22/h1-10H,(H3,19,21,24)/b20-10+
• InChI Key: NCOGMCFBHHKGAD-KEBDBYFISA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)OC3=CC=CC=C3C=NNC(=O)N
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)OC3=CC=CC=C3/C=N/NC(=O)N
• Molecular Formula: C18H13N3O5
• DSSTOX Substance ID: DTXSID301327806
• Molecular Weight: 351.3 g/mol
• Solubility: 4.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 324580-60-1

Description

2-Ketochromene-3-carboxylic acid [2-(semicarbazonomethyl)phenyl] ester is a useful research compound. Its molecular formula is C18H13N3O5 and its molecular weight is 351.318. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

Compounds similar to 2-Ketochromene-3-carboxylic acid [2-(semicarbazonomethyl)phenyl] ester serve as intermediates in the synthesis of complex organic molecules. For instance, novel synthetic pathways involve the use of keto esters and related compounds as precursors for natural products, demonstrating their utility in constructing biologically active molecules with high specificity and selectivity (Komiyama, Takaguchi, & Tsuboi, 2006). Similarly, catalytic processes that facilitate the formation of ester linkages in cellulosic materials highlight the relevance of carboxylic acid esters in modifying natural polymers and enhancing their properties (Pantze, Karlsson, & Westermark, 2008).

Enzymatic Synthesis and Chirality

Enzymatic methods for producing optically active compounds, including 2-hydroxy carboxylic acids, showcase the importance of stereochemistry in the synthesis of chiral molecules. These approaches leverage the specificity of enzymes to resolve racemic mixtures or reduce keto acids, underscoring the potential for enzymatic reactions in creating compounds with precise chiral centers, which could be relevant for derivatives of 2-Ketochromene-3-carboxylic acid (Chen, Wu, & Zhu, 2015).

Advanced Materials and Biomass Conversion

Research into the esterification of carboxylic acids on cellulosic material points to the application of ester compounds in developing advanced materials with tailored properties. Such studies not only contribute to our understanding of solid-state reactions but also pave the way for innovative uses of biomass and renewable resources (Pantze, Karlsson, & Westermark, 2008). Additionally, the catalytic coupling of carboxylic acids through ketonization as a processing step in biomass conversion highlights the role of carboxylic acid derivatives in transforming biomass into valuable chemical products (Gaertner, Serrano-Ruiz, Braden, & Dumesic, 2009).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

Future research on this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its reactivity. This could lead to the development of new methods for its synthesis, or the discovery of new applications in fields such as medicinal chemistry.